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Compound of Interest

Compound Name:
1-(Piperidin-2-yl)ethanone

hydrochloride

Cat. No.: B561291 Get Quote

CAS Number: 106318-66-5

This technical guide provides a comprehensive overview of 1-(Piperidin-2-yl)ethanone
hydrochloride, a versatile heterocyclic compound. The information is intended for researchers,

scientists, and professionals in drug development and chemical synthesis.

Chemical Identity and Physical Properties
1-(Piperidin-2-yl)ethanone hydrochloride, also known as 2-acetylpiperidine hydrochloride, is

the hydrochloride salt of the organic compound 1-(piperidin-2-yl)ethanone. It is recognized as a

valuable intermediate in the synthesis of various pharmaceutical agents and specialty

chemicals.[1]
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Identifier Value Source

CAS Number 106318-66-5 -

Alternate CAS (Free Base) 97073-22-8 [2]

Molecular Formula C₇H₁₃NO·HCl [1][2]

Molecular Weight 163.69 g/mol [1][2]

Synonyms

2-Acetylpiperidine

Hydrochloride, 1-Piperidin-2-yl-

ethanone Hydrochloride

[1][2]

Appearance White crystalline powder [1]

Purity ≥ 95% (by NMR) [1]

Storage Conditions Store at 0-8 °C [1]

Physical Properties of the Free Base (1-(Piperidin-2-yl)ethanone, CAS 97073-22-8):

Property Value Source

Boiling Point 201.6 ± 33.0 °C (Predicted) [3]

Density 0.950 ± 0.06 g/cm³ (Predicted) [3]

pKa 8.33 ± 0.10 (Predicted) [3]

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 1-(Piperidin-2-yl)ethanone
hydrochloride are not extensively published in readily available literature, a general synthetic

approach can be inferred from established chemical principles and analogous transformations.

The synthesis typically involves two key stages: the formation of the 1-(piperidin-2-yl)ethanone

free base and its subsequent conversion to the hydrochloride salt.

Synthesis of 1-(Piperidin-2-yl)ethanone (Free Base)
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A general method for the preparation of the free base involves the reaction of a piperidine

precursor. One mentioned, though non-detailed, method is the reaction of styrene with

piperidine.[4] More common and versatile methods for creating substituted piperidines often

involve cyclization reactions or the modification of existing piperidine rings.

Formation of the Hydrochloride Salt
The conversion of the free base to its hydrochloride salt is a standard acid-base reaction.

General Experimental Protocol:

Dissolution: Dissolve the crude or purified 1-(piperidin-2-yl)ethanone free base in a suitable

anhydrous organic solvent, such as diethyl ether, ethyl acetate, or dichloromethane.

Acidification: To the stirred solution, add a solution of hydrogen chloride (HCl) in a compatible

solvent (e.g., HCl in diethyl ether or isopropanol) dropwise. The reaction is typically

performed at a controlled temperature, often starting at 0 °C.

Precipitation: The hydrochloride salt, being less soluble in the organic solvent, will precipitate

out of the solution.

Isolation: The resulting solid is collected by filtration.

Purification: The crude hydrochloride salt can be further purified by recrystallization from an

appropriate solvent system (e.g., ethanol/ether) to yield a white crystalline powder.

Drying: The purified product is dried under vacuum to remove any residual solvents.

Logical Workflow for Synthesis and Salt Formation
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Caption: General synthesis and purification workflow.
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Applications and Biological Significance
1-(Piperidin-2-yl)ethanone hydrochloride is a key building block in medicinal chemistry and

other areas of the chemical industry.

Pharmaceutical Intermediate: This compound is a crucial intermediate in the synthesis of

various pharmaceuticals, with notable applications in the development of analgesics and

anti-inflammatory drugs.[1] The piperidine moiety is a privileged scaffold in medicinal

chemistry, known to enhance the druggability of molecules.

Neuropharmacology: Researchers are exploring its potential as a building block for novel

drug candidates for treating neurological disorders.[1]

Flavor and Fragrance Industry: It is also utilized in the creation of unique flavor profiles and

fragrances.[1]

Signaling Pathway Context (Hypothetical)

While specific signaling pathways involving 1-(Piperidin-2-yl)ethanone hydrochloride are not

detailed in the available literature, its use as an intermediate for analgesics and anti-

inflammatory drugs suggests that its derivatives may interact with pathways related to pain and

inflammation. For instance, they could potentially modulate the activity of cyclooxygenase

(COX) enzymes or interact with opioid receptors.

Below is a hypothetical diagram illustrating a potential mechanism of action for a downstream

derivative.
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Caption: Potential mechanism of action for a derivative.

Safety and Handling
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Detailed safety information for 1-(Piperidin-2-yl)ethanone hydrochloride is not widely

available. As with any chemical compound, it should be handled with care in a well-ventilated

laboratory environment, and appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, should be worn. For specific handling and disposal

guidelines, it is essential to consult the Safety Data Sheet (SDS) provided by the supplier.

Spectral Data
While a specific, published spectrum for 1-(Piperidin-2-yl)ethanone hydrochloride was not

found, the National Institute of Standards and Technology (NIST) provides a mass spectrum for

the free base, 2-acetylpiperidine. This data is crucial for the characterization of the parent

compound.

Experimental Workflow for Characterization
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Caption: Analytical workflow for structural confirmation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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